Cas no 1872153-11-1 (1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole)

• Product Name: 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole
• CAS No: 1872153-11-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5766098
• PubChem ID: 130509496
• Update Time: 2025-10-30

1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1872153-11-1
• 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole
• EN300-1851252

• Inchi： 1S/C7H10N2O/c1-9-3-6(8-5-9)2-7-4-10-7/h3,5,7H,2,4H2,1H3
• InChI Key： UXYZXDCNBBIJSP-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CN(C)C=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole

1-Methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole (CAS No. 1872153-11-1): A Versatile Building Block in Modern Organic Synthesis

1-Methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole (CAS No. 1872153-11-1) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound, characterized by its unique imidazole core and epoxide functionality, serves as a critical intermediate in the synthesis of biologically active molecules and advanced functional materials. Its molecular structure, combining a methyl-substituted imidazole ring with an oxirane (epoxide) moiety, offers exceptional reactivity and versatility, making it a valuable tool for researchers.

The growing interest in 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole is driven by its potential applications in drug discovery and catalysis. Recent studies highlight its role in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. For instance, the epoxide group in this compound is a key feature enabling covalent binding to active sites of proteins, a strategy increasingly exploited in proteolysis-targeting chimeras (PROTACs) and other targeted therapies. This aligns with the current trend in pharmaceutical research, where covalent inhibitors and epoxide-based scaffolds are gaining traction due to their enhanced selectivity and potency.

From a materials science perspective, CAS No. 1872153-11-1 is being explored for its utility in designing self-healing polymers and crosslinking agents. The oxirane ring can undergo ring-opening polymerization, facilitating the formation of durable networks in epoxy resins and coatings. This property is particularly relevant in industries seeking sustainable materials with improved mechanical and thermal stability. As the demand for green chemistry solutions rises, compounds like 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole are being reevaluated for their eco-friendly potential.

In the context of agrochemical innovation, this compound’s imidazole-epoxide hybrid structure offers novel pathways for developing crop protection agents. Researchers are investigating its derivatives as potential fungicides and herbicides, capitalizing on the imidazole ring’s ability to interact with biological targets in pests and pathogens. This aligns with the global push for precision agriculture and reduced environmental impact, addressing common search queries like "epoxide-based agrochemicals" and "imidazole derivatives in agriculture".

The synthesis and handling of 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole require expertise in organic chemistry techniques, such as epoxidation reactions and protective group strategies. Its stability and reactivity profile make it suitable for multistep synthetic routes, often employed in the construction of complex molecules. For laboratories focusing on high-throughput screening or combinatorial chemistry, this compound provides a modular building block to diversify molecular libraries efficiently.

As the scientific community continues to explore CAS No. 1872153-11-1, its relevance in bioconjugation and click chemistry applications is also being uncovered. The epoxide group can react with nucleophiles like thiols and amines under mild conditions, enabling site-specific modifications of biomolecules. This has implications for antibody-drug conjugates (ADCs) and diagnostic probes, areas where precision and efficiency are paramount.

In summary, 1-methyl-4-[(oxiran-2-yl)methyl]-1H-imidazole (CAS No. 1872153-11-1) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Whether in pharmaceuticals, materials, or agrochemicals, its multifaceted applications resonate with contemporary research priorities. By addressing trending topics like "epoxide reactivity in drug design" and "imidazole-based functional materials," this compound remains at the forefront of innovation, offering solutions to some of today’s most pressing scientific challenges.